Cas no 524679-78-5 (methyl 2-4-(dimethylsulfamoyl)benzamido-6-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: methyl 2-4-(dimethylsulfamoyl)benzamido-6-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 524679-78-5
• MF: C₁₉H₂₃N₃O₅S₂
• MW: 437.533022165298
• CID: 6432545
• PubChem ID: 4204776
• Update Time: 2025-06-12

methyl 2-4-(dimethylsulfamoyl)benzamido-6-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-4-(dimethylsulfamoyl)benzamido-6-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• methyl 2-[4-(dimethylsulfamoyl)benzamido]-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• methyl 2-(4-(N,N-dimethylsulfamoyl)benzamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• EU-0062108
• AKOS002096028
• 524679-78-5
• F0539-0001
• Oprea1_278444
• methyl 2-[[4-(dimethylsulfamoyl)benzoyl]amino]-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• Thieno[2,3-c]pyridine-3-carboxylic acid, 2-[[4-[(dimethylamino)sulfonyl]benzoyl]amino]-4,5,6,7-tetrahydro-6-methyl-, methyl ester

• Inchi： 1S/C19H23N3O5S2/c1-21(2)29(25,26)13-7-5-12(6-8-13)17(23)20-18-16(19(24)27-4)14-9-10-22(3)11-15(14)28-18/h5-8H,9-11H2,1-4H3,(H,20,23)
• InChI Key： ZFQJZFFZTNJGDE-UHFFFAOYSA-N
• SMILES： C1N(C)CCC2C(C(OC)=O)=C(NC(=O)C3=CC=C(S(N(C)C)(=O)=O)C=C3)SC1=2

Computed Properties

• Exact Mass: 437.10791319g/mol
• Monoisotopic Mass: 437.10791319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on methyl 2-4-(dimethylsulfamoyl)benzamido-6-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Comprehensive Overview of Methyl 2-4-(dimethylsulfamoyl)benzamido-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS No. 524679-78-5)

The compound methyl 2-4-(dimethylsulfamoyl)benzamido-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS No. 524679-78-5) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a thienopyridine core and a dimethylsulfamoyl benzamido moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting complex diseases. The thienopyridine derivatives, including methyl 2-4-(dimethylsulfamoyl)benzamido-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate, have been explored for their pharmacological properties. Studies suggest that this compound may exhibit anti-inflammatory or kinase inhibitory activities, aligning with current trends in drug discovery focused on precision medicine.

The synthesis of methyl 2-4-(dimethylsulfamoyl)benzamido-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate involves multi-step organic reactions, often requiring catalysts and protective groups to achieve high yields. Its CAS No. 524679-78-5 serves as a critical identifier for researchers sourcing the compound for experimental purposes. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity, ensuring reproducibility in studies.

One of the most frequently asked questions about this compound revolves around its solubility and stability under various conditions. Given its complex structure, methyl 2-4-(dimethylsulfamoyl)benzamido-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate may require specific solvents, such as DMSO or methanol, for optimal handling. Researchers also inquire about its storage recommendations, with many opting for anhydrous environments to prevent degradation.

From an industrial perspective, the scalability of producing CAS No. 524679-78-5 is a topic of interest. Companies specializing in custom synthesis and contract research often highlight this compound in their portfolios, catering to clients in drug development and material science. Its potential as a building block for more complex molecules further underscores its value in synthetic chemistry.

In the context of green chemistry, efforts are underway to optimize the synthesis of methyl 2-4-(dimethylsulfamoyl)benzamido-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate using eco-friendly catalysts and reduced waste protocols. This aligns with global initiatives to minimize the environmental impact of chemical manufacturing while maintaining high efficiency.

Another area of exploration is the computational modeling of this compound. Advanced molecular docking studies and QSAR analyses are being conducted to predict its interactions with biological targets, accelerating the drug discovery process. Such approaches are particularly relevant in the era of AI-driven research, where machine learning algorithms can identify potential applications for niche compounds like CAS No. 524679-78-5.

For researchers seeking reference standards or analytical samples, the availability of high-purity methyl 2-4-(dimethylsulfamoyl)benzamido-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate is crucial. Reputable suppliers often provide detailed certificates of analysis (CoA) to verify its specifications, ensuring compliance with regulatory standards.

In summary, methyl 2-4-(dimethylsulfamoyl)benzamido-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS No. 524679-78-5) represents a versatile and intriguing compound with broad implications for pharmaceutical research and chemical innovation. Its study continues to evolve, driven by advancements in synthetic methodologies, computational tools, and sustainable practices.